1-Hydroxy-2-methyl-3-beta-D-glucopyranosyloxy-6-hydroxy-9,10-anthraquinone

• IUPAC Name: 1,6-dihydroxy-2-methyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-9,10-dione
• InChI: InChI=1S/C21H20O10/c1-7-12(30-21-20(29)19(28)18(27)13(6-22)31-21)5-11-14(15(7)24)17(26)9-3-2-8(23)4-10(9)16(11)25/h2-5,13,18-24,27-29H,6H2,1H3/t13-,18-,19+,20-,21-/m1/s1
• InChI Key: VAYOQBYWKYSEQY-PTKNJCLRSA-N
• Canonical SMILES: CC1=C(C=C2C(=C1O)C(=O)C3=C(C2=O)C=C(C=C3)O)OC4C(C(C(C(O4)CO)O)O)O
• Isomeric SMILES: CC1=C(C=C2C(=C1O)C(=O)C3=C(C2=O)C=C(C=C3)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O
• Molecular Formula: C21H20O10
• Molecular Weight: 432.4 g/mol

Description

1-Hydroxy-2-methyl-3-beta-D-glucopyranosyloxy-6-hydroxy-9,10-anthraquinone is a natural compound found in Rubia cordifolia L. It belongs to the anthraquinone family, which is widely distributed in traditional Chinese medicine. The molecular formula of this compound is C21H20O10 and it has a molecular weight of 432.38.

Molecular Structure Analysis

The molecular structure of this compound includes a 9,10-anthraquinone core with hydroxy and glucopyranosyloxy substituents. The InChI Key for this compound is VAYOQBYWKYSEQY-PTKNJCLRSA-N.

Physical And Chemical Properties Analysis

This compound is a member of the anthraquinone family, which are cyclic organic compounds characterized by a saturated ring that contains two oxygen atoms bonded to carbonyls. The compound is soluble in water due to the presence of glycosides.